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Compound of Interest

Compound Name: Mesosulfuron-methyl!

Cat. No.: B1676312

This guide provides essential safety and logistical information for the proper disposal of
mesosulfuron-methyl, tailored for researchers, scientists, and drug development
professionals. Following these procedural steps is critical for ensuring laboratory safety and
environmental protection.

Immediate Safety and Handling Protocols

Before handling mesosulfuron-methyl, it is imperative to be familiar with its material safety
data sheet (MSDS) and to wear appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves, such as barrier laminate, butyl rubber (=14 mils), or nitrile
rubber (=14 mils), are required.[1]

o Eye Protection: Wear protective eyewear, such as safety glasses or goggles.[1][2]
o Clothing: Long-sleeved shirts and long pants are mandatory to avoid skin contact.[1][2]

» Respiratory Protection: If there is a risk of inhaling dust or mist, use a full-face respirator.[2]

[3]

Handling and Storage:
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e Always wash hands thoroughly with soap and water after handling and before eating,
drinking, or smoking.[2][4]

» Store mesosulfuron-methyl in its original, closed container in a cool, dry, and well-
ventilated area.[4][5]

» Avoid contact with skin and eyes, and do not inhale any mist or spray.[2][4]
o Keep the chemical away from sources of ignition and extreme heat.[4][6]
» Do not contaminate water, food, or feed during storage or disposal.[1]

Step-by-Step Disposal Plan

Disposal of mesosulfuron-methyl must be conducted in compliance with all local, state, and
federal regulations.

Step 1: Managing Spills and Leaks

o Evacuate and Ventilate: In case of a spill, evacuate all non-essential personnel from the area
and ensure adequate ventilation.[7]

o Containment: Immediately dike the spill to prevent it from entering drains, sewers, or
waterways.[4][6]

o Cleanup: Carefully sweep or shovel the spilled material into a suitable, closed container for
disposal.[8][9] Avoid generating dust.[5][7]

o Decontamination: Clean the spill area with detergent and water.[7][10]
Step 2: Disposal of Unused or Waste Product

e Wastes resulting from the use of mesosulfuron-methyl should be disposed of at an
approved waste disposal facility.[1][8] On-site disposal may be an option, but undiluted
chemicals should never be disposed of on-site.[4]

» Avoid releasing the chemical into the environment and collect any spillage.[5][6]
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o Never dispose of mesosulfuron-methyl in household garbage or allow it to enter the
sewage system.[10]

Step 3: Container Disposal

e Rinsing: Triple or pressure rinse the empty container with water. Add the rinsings to the spray
tank to avoid waste.[4]

e Recycling: If recycling is an option, replace the cap and return the clean container to a
designated recycling or collection point.[4]

« Landfill/Incineration: If recycling is not available, puncture the container to render it unusable.
It can then be disposed of in a sanitary landfill or by incineration, as permitted by state and
local authorities.[8][11] If the container is burned, stay out of the smoke.[8]

Quantitative Data Summary

The following table summarizes key quantitative data for mesosulfuron-methyl, relevant to its
handling and environmental impact.

Property Value Source(s)
Physical State Cream-colored solid powder [12]

pH (at 25°C) 5.1 [12]
Melting Point 189-192°C [12]

Soil Half-life 14-180 days [51[7]

Very toxic to aquatic life with

Aquatic Toxicit
d Y long-lasting effects.[5][6][10]

95% Species Protection Level
, 0.018 pg/L [13]
in Freshwater

Mesosulfuron-methyl Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of mesosulfuron-
methyl, from initial handling to final container disposal.
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Caption: Workflow for the safe disposal of mesosulfuron-methyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. cdms.net [cdms.net]

. 4farmers.com.au [4farmers.com.au]

. echemi.com [echemi.com]

. resources.bayer.com.au [resources.bayer.com.au]
. 4farmers.com.au [4farmers.com.au]

. frcpachem.com [fr.cpachem.com]

. genfarm.com.au [genfarm.com.aul]

. assets.greenbook.net [assets.greenbook.net]

°
(o] (0] ~ (o)) ()] EEN w N =

. sdsviewer.fmc.com [sdsviewer.fmc.com]

¢ 10. echem.com.au [echem.com.au]

e 11. chemicalbook.com [chemicalbook.com]

e 12. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
e 13. waterquality.gov.au [waterquality.gov.au]

 To cite this document: BenchChem. [Proper Disposal Procedures for Mesosulfuron-methyl].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676312#mesosulfuron-methyl-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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